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Compound of Interest

Compound Name: LXR agonist 1

Cat. No.: B15143240 Get Quote

Application Notes and Protocols for LXR
Agonist 1
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and preparation of "LXR
agonist 1" for both in vitro and in vivo experiments. Adherence to these guidelines is crucial for

ensuring experimental reproducibility and obtaining reliable results.

Product Information and Storage
"LXR agonist 1" is a potent and selective agonist of Liver X Receptors (LXR) with a higher

affinity for LXR-α.
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Parameter Value Source

CAS Number 1779524-90-1 [1][2][3][4][5]

Molecular Formula C₂₇H₂₆F₃N₃O₃S [1]

Molecular Weight 529.57 g/mol [2]

AC₅₀ for LXR-α 1.5 nM [2][4]

AC₅₀ for LXR-β 12 nM [2][4]

Appearance Crystalline solid -

Storage (Powder) -20°C for up to 3 years [1]

Storage (Stock Solution) -80°C for up to 1 year [1]

LXR Signaling Pathway
Liver X Receptors (LXRs) are nuclear receptors that play a pivotal role in regulating cholesterol,

fatty acid, and glucose homeostasis. Upon binding to an agonist, such as "LXR agonist 1," the

receptor forms a heterodimer with the Retinoid X Receptor (RXR). This complex then binds to

LXR Response Elements (LXREs) in the promoter regions of target genes, initiating their

transcription. Key target genes include those involved in reverse cholesterol transport (ABCA1,

ABCG1), fatty acid synthesis (SREBP-1c), and the suppression of inflammatory responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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